Cas no 2137691-21-3 (Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl-)

• Product Name: Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl-
• CAS No: 2137691-21-3
• MF: C₁₁H₇ClF₃N
• MW: 245.628192186356
• CID: 5287702
• Update Time: 2025-10-18

Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl-

• Inchi： 1S/C11H7ClF3N/c1-5-2-10(11(14)15)16-9-4-7(12)8(13)3-6(5)9/h2-4,11H,1H3
• InChI Key： ZRWHGHUMAVYFJF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Cl)C=2)C(C)=CC=1C(F)F

Additional information on Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl-

Research Brief on Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl- (CAS: 2137691-21-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of quinoline derivatives, particularly the compound Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl- (CAS: 2137691-21-3). This compound has garnered attention due to its potential applications in drug discovery and development, especially in the treatment of infectious diseases and cancer. The unique structural features of this quinoline derivative, including the presence of fluorine and chlorine atoms, contribute to its enhanced biological activity and pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of this compound. The researchers employed a multi-step synthetic route to achieve high purity and yield. The compound demonstrated potent inhibitory activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with an MIC (minimum inhibitory concentration) of ≤1 µg/mL. Additionally, in vitro studies revealed its efficacy in inhibiting cancer cell proliferation, particularly in breast and lung cancer cell lines, suggesting its potential as a dual-action therapeutic agent.

Further research has explored the mechanism of action of Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl-. Molecular docking studies indicated that the compound binds selectively to the ATP-binding site of bacterial DNA gyrase and human topoisomerase II, enzymes critical for DNA replication and cell division. This dual-targeting capability underscores its broad-spectrum potential. Moreover, pharmacokinetic studies in rodent models showed favorable bioavailability and a half-life of approximately 8 hours, indicating its suitability for oral administration.

Despite these promising findings, challenges remain in optimizing the compound's safety profile and reducing off-target effects. Current efforts are focused on structural modifications to enhance selectivity and minimize toxicity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into preclinical trials. The integration of computational chemistry and high-throughput screening is expected to accelerate the development of next-generation derivatives with improved therapeutic indices.

In conclusion, Quinoline, 7-chloro-2-(difluoromethyl)-6-fluoro-4-methyl- (CAS: 2137691-21-3) represents a promising candidate for further drug development. Its multifunctional properties and robust biological activity position it as a valuable asset in the fight against antibiotic-resistant infections and cancer. Continued research and innovation in this area hold the potential to address unmet medical needs and improve patient outcomes.